[5-[hydroxy-(17-methyl-2,10,15,15-tetraoxo-6-oxa-15λ6-thiapentacyclo[9.7.0.03,9.05,7.012,16]octadeca-1(11),12(16),17-trien-7-yl)methyl]-2,2-dimethyl-3a,5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxol-6-yl] 4-methylbenzenesulfonate

• CAS No.: 138299-09-9
• Molecular Formula: C32H34O12S2
• Molecular Weight: 674.7 g/mol
• IUPAC Name: [5-[hydroxy-(17-methyl-2,10,15,15-tetraoxo-6-oxa-15λ6-thiapentacyclo[9.7.0.03,9.05,7.012,16]octadeca-1(11),12(16),17-trien-7-yl)methyl]-2,2-dimethyl-3a,5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxol-6-yl] 4-methylbenzenesulfonate
• InChI: InChI=1S/C32H34O12S2/c1-14-5-7-16(8-6-14)46(38,39)44-25-26(40-30-27(25)42-31(3,4)43-30)29(35)32-13-20-18(12-21(32)41-32)23(33)19-11-15(2)28-17(22(19)24(20)34)9-10-45(28,36)37/h5-8,11,18,20-21,25-27,29-30,35H,9-10,12-13H2,1-4H3
• InChI Key: KQDKQGPUHVGXKR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)OC2C3C(OC2C(C45CC6C(CC4O5)C(=O)C7=C(C6=O)C8=C(C(=C7)C)S(=O)(=O)CC8)O)OC(O3)(C)C

Description

The compound [5-[hydroxy-(17-methyl-2,10,15,15-tetraoxo-6-oxa-15λ6-thiapentacyclo[9.7.0.03,9.05,7.012,16]octadeca-1(11),12(16),17-trien-7-yl)methyl]-2,2-dimethyl-3a,5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxol-6-yl] 4-methylbenzenesulfonate is a complex organic molecule with a unique structure

Preparation Methods

The synthesis of [5-[hydroxy-(17-methyl-2,10,15,15-tetraoxo-6-oxa-15λ6-thiapentacyclo[9.7.0.03,9.05,7.012,16]octadeca-1(11),12(16),17-trien-7-yl)methyl]-2,2-dimethyl-3a,5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxol-6-yl] 4-methylbenzenesulfonate involves multiple steps, each requiring specific reaction conditions and reagentsIndustrial production methods may involve the use of advanced techniques such as microfluidization to achieve high purity and yield .

Chemical Reactions Analysis

This compound undergoes various types of chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles for substitution reactions. The major products formed from these reactions depend on the specific conditions and reagents used .

Scientific Research Applications

[5-[hydroxy-(17-methyl-2,10,15,15-tetraoxo-6-oxa-15λ6-thiapentacyclo[9.7.0.03,9.05,7.012,16]octadeca-1(11),12(16),17-trien-7-yl)methyl]-2,2-dimethyl-3a,5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxol-6-yl] 4-methylbenzenesulfonate: has a wide range of applications in scientific research In chemistry, it is used as a reagent in various organic synthesis reactions In biology, it may be used to study the interactions between complex molecules and biological systemsIn industry, it can be used in the production of advanced materials and chemicals .

Mechanism of Action

The mechanism of action of [5-[hydroxy-(17-methyl-2,10,15,15-tetraoxo-6-oxa-15λ6-thiapentacyclo[9.7.0.03,9.05,7.012,16]octadeca-1(11),12(16),17-trien-7-yl)methyl]-2,2-dimethyl-3a,5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxol-6-yl] 4-methylbenzenesulfonate involves its interaction with specific molecular targets and pathways within biological systems. The compound may exert its effects by binding to certain enzymes or receptors, thereby modulating their activity. This can lead to various physiological responses, depending on the specific targets and pathways involved .

Comparison with Similar Compounds

When compared to other similar compounds, [5-[hydroxy-(17-methyl-2,10,15,15-tetraoxo-6-oxa-15λ6-thiapentacyclo[9.7.0.03,9.05,7.012,16]octadeca-1(11),12(16),17-trien-7-yl)methyl]-2,2-dimethyl-3a,5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxol-6-yl] 4-methylbenzenesulfonate stands out due to its unique structure and functional groups. Similar compounds may include other complex organic molecules with multiple ring systems and functional groups, such as certain natural products or synthetic analogs. The uniqueness of this compound lies in its specific arrangement of atoms and the resulting chemical properties .